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Compound of Interest

2,3,4,6-Tetra-O-benzyl-D-
Compound Name:

glucopyranose

Cat. No.: B013906

An In-depth Technical Guide to the Physicochemical Properties of 2,3,4,6-Tetra-O-benzyl-D-
glucopyranose

This guide provides a comprehensive overview of the melting point and solubility of 2,3,4,6-
Tetra-O-benzyl-D-glucopyranose, a pivotal intermediate in carbohydrate chemistry and drug
development.[1][2][3][4] The information is tailored for researchers, scientists, and
professionals in the field of drug development.

Physicochemical Data

The melting point and solubility of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose are critical
parameters for its purification, characterization, and application in synthesis.

Melting Point

2,3,4,6-Tetra-O-benzyl-D-glucopyranose is a white to off-white powder or crystalline solid.[1]
Its melting point has been reported by various suppliers, with slight variations in the observed
range. These values are summarized in the table below.
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Property Reported Value (°C) Source(s)

Melting Point 145 - 149 --INVALID-LINK--[5]
Melting Point 146.0 - 153.0 --INVALID-LINK--[6]
Melting Point 147 - 154 --INVALID-LINK--[1]
Melting Point 150 --INVALID-LINK--[2]

--INVALID-LINK--, --INVALID-

Melting Point 151 - 156
LINK--[7]

The slight discrepancies in the melting point ranges can be attributed to differences in the purity
of the substance and the analytical method used for determination.[3][9]

Solubility

The solubility of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose is a key consideration for its use in
reactions and for its purification.

Solvent Solubility Source(s)
--INVALID-LINK--, --INVALID-
Water Insoluble
LINK--[7][10]
--INVALID-LINK--, --INVALID-
Chloroform (CHCIs) Soluble

LINK--[5][7]

For crystallization purposes, various solvent systems have been suggested for structurally
similar compounds, which can serve as a starting point for the purification of 2,3,4,6-Tetra-O-
benzyl-D-glucopyranose. These include mixtures of ethyl acetate and hexane, diisopropyl
ether or methyl tert-butyl ether with hexane for removing non-polar impurities, and alcohol-
water mixtures for polar impurities.[11] Toluene and 95% ethanol have also been noted as
potentially useful crystallization solvents.[11]

Experimental Protocols
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Detailed methodologies for determining the melting point and solubility are provided below.
These are generalized protocols that can be adapted for 2,3,4,6-Tetra-O-benzyl-D-
glucopyranose.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase.[8] For a pure substance, this occurs over a narrow range.[9]

Principle: A small, finely powdered sample is heated slowly, and the temperature range from
the first appearance of liquid to the complete melting of the solid is recorded.[12]

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)[12][13]

Capillary tubes (sealed at one end)[12]

Mortar and pestle (if the sample is not a fine powder)[8]

Spatula
Procedure:

o Sample Preparation: Ensure the sample of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose is
completely dry and in the form of a fine powder.[8] If necessary, grind the crystalline solid
using a mortar and pestle.

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, trapping a small amount of the solid.[12] Tap the sealed end of the tube on a hard
surface to pack the sample into the bottom. The packed sample height should be
approximately 2-3 mm.[14]

¢ Measurement:

o Place the capillary tube into the heating block of the melting point apparatus.[14]
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o If the approximate melting point is known, heat rapidly to about 20°C below the expected
melting point.[14]

o Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[12][14]

o Record the temperature at which the first droplet of liquid is observed (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last solid crystal melts
(the end of the melting range).[12]

e Reporting: The melting point is reported as a range of these two temperatures. For a pure
compound, this range is typically narrow (0.5-1°C).[9] An impure sample will exhibit a
depressed and broadened melting range.[9][12]

Solubility Determination

Solubility tests are fundamental in characterizing a compound and provide insights into its
polarity and potential solvent systems for reactions and purification.[15][16]

Principle: A small, measured amount of the solute is mixed with a specific volume of a solvent,
and the extent of dissolution is observed.

Apparatus:

Test tubes

Spatula

Graduated cylinder or pipette

Vortex mixer (optional)
Procedure:

o Sample Preparation: Place approximately 10-25 mg of 2,3,4,6-Tetra-O-benzyl-D-
glucopyranose into a clean, dry test tube.[16][17]
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» Solvent Addition: Add about 0.5-1 mL of the chosen solvent (e.g., water, chloroform, ethanol,
ethyl acetate, hexane) to the test tube.[16][18]

e Mixing: Vigorously shake or stir the mixture for a set period, for instance, 60 seconds.[18][19]
A vortex mixer can be used for more efficient mixing.

e Observation: Observe the mixture closely to determine if the solid has completely dissolved.
o Soluble: The solid completely disappears, forming a clear, homogeneous solution.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve at all.[19]

o Reporting: The solubility is typically reported qualitatively (e.g., soluble, insoluble) or semi-
guantitatively (e.g., >10 mg/mL).

Visualizations

The following diagrams illustrate the experimental workflow for determining the
physicochemical properties of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose and its central role as
a synthetic intermediate.
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Melting Point Determination Solubility Determination
Start: Dry, powdered sample of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose Start: ~10-25 mg of sample in a test tube
; ;
Pack sample into capillary tube (2-3 mm height) Add ~0.5-1 mL of solvent (e.g., Water, CHCIz)
; ;
Place in melting point apparatus and heat Vigorously mix for a defined period (e.g., 60s)
; ;
Observe melting range at a slow heating rate (1-2°C/min) Observe for dissolution
; ;
Record T_initial (first liquid) and T_final (all liquid) Classify as Soluble, Partially Soluble, or Insoluble
; ;

Click to download full resolution via product page

Caption: Workflow for the determination of melting point and solubility.
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Synthetic Applications
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Caption: Role as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2,3,4,6-Tetra-O-benzyl-D-glucopyranose | 4132-28-9 | MT06691 [biosynth.com]

3. 2,3,4,6-Tetra-O-benzyl-D-glucopyranose | 4132-28-9 [chemicalbook.com]

4. medchemexpress.com [medchemexpress.com]

5. chemwhat.com [chemwhat.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b013906?utm_src=pdf-body-img
https://www.benchchem.com/product/b013906?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/21648
https://www.biosynth.com/p/MT06691/4132-28-9-2346-tetra-o-benzyl-d-glucopyranose
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7194124.htm
https://www.medchemexpress.com/2-3-4-6-tetra-o-benzyl-d-glucopyranose.html
https://www.chemwhat.com/2346-tetra-o-benzyl-d-glucopyranose-cas-4132-28-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. 2,3,4,6-Tetra-O-benzyl-D-glucopyranose 4132-28-9 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

e 7.2,3,4,6-Tetra-O-benzyl-D-glucopyranose CAS 6564-72-3 Manufacturers, Suppliers,
Factory - Home Sunshine Pharma [hsppharma.com]

e 8. uomus.edu.ig [uomus.edu.iq]

e 9. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]
e 10. cphi-online.com [cphi-online.com]

e 11. researchgate.net [researchgate.net]

e 12. chem.ucalgary.ca [chem.ucalgary.ca]

e 13. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 14. chem.libretexts.org [chem.libretexts.org]

e 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 16. wwwl.udel.edu [wwwl.udel.edu]

e 17. youtube.com [youtube.com]

e 18. scribd.com [scribd.com]

e 19. chem.ws [chem.ws]

 To cite this document: BenchChem. [2,3,4,6-Tetra-O-benzyl-D-glucopyranose melting point
and solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013906#2-3-4-6-tetra-o-benzyl-d-glucopyranose-
melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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